Cas no 333413-18-6 (2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester)

• Product Name: 2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester
• CAS No: 333413-18-6
• MF: C₂₁H₁₇NO₄
• MW: 347.363985776901
• MDL: MFCD02734155
• CID: 1456873
• PubChem ID: 708731
• Update Time: 2025-06-15

2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester
• SR-01000458466-1
• EU-0041092
• Oprea1_286545
• Oprea1_563235
• dibenzylpyridine-2,6-dicarboxylate
• AKOS000902846
• 2,6-DIBENZYL PYRIDINE-2,6-DICARBOXYLATE
• Z25085944
• SCHEMBL22946291
• SR-01000458466
• 333413-18-6

• MDL： MFCD02734155
• Inchi： 1S/C21H17NO4/c23-20(25-14-16-8-3-1-4-9-16)18-12-7-13-19(22-18)21(24)26-15-17-10-5-2-6-11-17/h1-13H,14-15H2
• InChI Key： PPOSRNIJDUKFEM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C(=O)OCC2C=CC=CC=2)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.11581
• Monoisotopic Mass: 347.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49

Additional information on 2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester

Recent Advances in the Study of 2,6-Pyridinedicarboxylic Acid, Bis(phenylmethyl) Ester (CAS: 333413-18-6)

2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester (CAS: 333413-18-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine dicarboxylate core and benzyl ester functionalities, has been explored for its potential applications in drug development, catalysis, and material science. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing new insights into its utility in medicinal chemistry.

One of the key areas of research involving 2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester is its role as a precursor or intermediate in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the development of novel kinase inhibitors. The researchers utilized the compound's rigid pyridine backbone to design inhibitors that selectively target specific kinase pathways implicated in cancer. The study reported promising in vitro results, with the derivatives showing nanomolar affinity for their targets.

Another significant advancement was reported in the field of catalysis. A 2024 study in ACS Catalysis highlighted the compound's utility as a ligand in transition metal-catalyzed reactions. The researchers found that the benzyl ester groups of 2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester could be modified to enhance the stability and reactivity of metal complexes, leading to improved yields in cross-coupling reactions. This discovery opens new avenues for the use of this compound in industrial-scale synthetic processes.

In addition to its synthetic applications, recent research has also explored the biological activities of 2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester. A 2023 paper in Bioorganic & Medicinal Chemistry Letters investigated its potential as an anti-inflammatory agent. The study revealed that the compound exhibited moderate inhibitory activity against key inflammatory markers, suggesting its potential as a lead compound for further optimization. Molecular docking studies further supported its interaction with inflammatory targets, providing a structural basis for future drug design efforts.

Despite these promising findings, challenges remain in the practical application of 2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester. Issues such as solubility, stability, and scalability of synthesis need to be addressed to fully realize its potential. Future research directions may include the development of more efficient synthetic routes, exploration of its interactions with biological targets, and the design of derivatives with enhanced pharmacological properties.

In conclusion, 2,6-Pyridinedicarboxylic acid, bis(phenylmethyl) ester (CAS: 333413-18-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent studies have highlighted its applications in drug development, catalysis, and material science, paving the way for further exploration. Continued research efforts will be essential to overcome existing challenges and unlock its full potential in these fields.